Cas no 898764-25-5 (3,5-Dimethyl-4'-(3-pyrrolinomethyl) benzophenone)

• Product Name: 3,5-Dimethyl-4'-(3-pyrrolinomethyl) benzophenone
• CAS No: 898764-25-5
• MF: C₂₀H₂₁NO
• MW: 291.386845350266
• MDL: MFCD03841862
• CID: 1945301
• PubChem ID: 24724637
• Update Time: 2025-06-10

3,5-Dimethyl-4'-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• [4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3,5-dimethylphenyl)methanone
• 3,5-dimethyl-4'-(3-pyrrolinomethyl) benzophenone
• {4-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}(3,5-dimethylphenyl)methanone
• DTXSID40643036
• 3,5-DIMETHYL-4'-(3-PYRROLINOMETHYL)BENZOPHENONE
• 1-{[4-(3,5-dimethylbenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• 898764-25-5
• MFCD03841862
• AKOS016020051
• (4-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(3,5-dimethylphenyl)methanone
• 3,5-Dimethyl-4'-(3-pyrrolinomethyl) benzophenone

• MDL： MFCD03841862
• Inchi： 1S/C20H21NO/c1-15-11-16(2)13-19(12-15)20(22)18-7-5-17(6-8-18)14-21-9-3-4-10-21/h3-8,11-13H,9-10,14H2,1-2H3
• InChI Key： PKYFFHMMDMWCJW-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=C(C)C=1)C1C=CC(=CC=1)CN1CC=CC1

Computed Properties

• Exact Mass: 291.16200
• Monoisotopic Mass: 291.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.84410

Additional information on 3,5-Dimethyl-4'-(3-pyrrolinomethyl) benzophenone

Introduction to 3,5-Dimethyl-4'-(3-pyrrolinomethyl) benzophenone (CAS No. 898764-25-5)

3,5-Dimethyl-4'-(3-pyrrolinomethyl) benzophenone, identified by the Chemical Abstracts Service Number (CAS No.) 898764-25-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the benzophenone class, characterized by its aromatic structure and a variety of functional groups that contribute to its unique chemical properties. The presence of methyl groups at the 3 and 5 positions, along with a 3-pyrrolinomethyl substituent at the 4'-position, imparts distinct reactivity and potential applications in synthetic chemistry and biomedicine.

The benzophenone moiety is well-known for its role as a photoinitiator in polymer chemistry, particularly in UV-curable formulations. However, the specific substitution pattern in 3,5-Dimethyl-4'-(3-pyrrolinomethyl) benzophenone extends its utility beyond traditional photoinitiation applications. The pyrrolinomethyl group introduces a nitrogen-containing heterocycle, which can enhance interactions with biological systems, making this compound a promising candidate for drug development and bioconjugation chemistry.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 3,5-Dimethyl-4'-(3-pyrrolinomethyl) benzophenone, allowing researchers to explore its potential in various contexts. For instance, the compound has been investigated as a precursor in the synthesis of more complex molecules, including those with pharmaceutical relevance. The ability to functionalize the pyrrolinomethyl group opens up avenues for further derivatization, leading to novel compounds with tailored properties.

In the realm of biomedicine, 3,5-Dimethyl-4'-(3-pyrrolinomethyl) benzophenone has been studied for its potential role in modulating biological pathways. The benzophenone core is known to exhibit photophysical properties that can be leveraged in photochemical therapies. Additionally, the nitrogen-containing pyrrolinomethyl side chain may interact with biological targets, offering possibilities for applications in targeted drug delivery systems. Preliminary studies suggest that this compound may exhibit interactions with enzymes or receptors, warranting further investigation.

The synthesis of 3,5-Dimethyl-4'-(3-pyrrolinomethyl) benzophenone involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps typically include Friedel-Crafts alkylation to introduce the methyl groups at the 3 and 5 positions of the benzophenone ring, followed by nucleophilic substitution or metal-catalyzed coupling reactions to attach the 3-pyrrolinomethyl moiety at the 4'-position. These synthetic strategies underscore the compound's accessibility and versatility for further chemical manipulation.

From an industrial perspective, 3,5-Dimethyl-4'-(3-pyrrolinomethyl) benzophenone holds promise for applications in advanced materials and specialty chemicals. Its unique structure allows it to serve as a building block for more complex molecules, including those used in agrochemicals or advanced polymers. The compound's stability under various conditions makes it a reliable candidate for incorporation into formulations requiring high performance and durability.

The photophysical properties of 3,5-Dimethyl-4'-(3-pyrrolinomethyl) benzophenone are another area of active research. The presence of both electron-donating and electron-withdrawing groups on the benzophenone ring influences its absorption and emission characteristics. These properties are crucial for applications in optoelectronic devices and photodynamic therapies. Researchers are exploring how modifications to the pyrrolinomethyl group can fine-tune these photophysical behaviors to meet specific application requirements.

In conclusion,3,5-Dimethyl-4'-(3-pyrrolinomethyl) benzophenone (CAS No. 898764-25-5) is a versatile compound with significant potential across multiple domains of chemical research and application. Its unique structural features enable diverse functionalities, from serving as a photoinitiator to being a precursor for biologically active molecules. As synthetic methods continue to evolve and our understanding of molecular interactions deepens,3,5-Dimethyl-4'(3-pyrrrolinomethy)benzophenone is poised to play an increasingly important role in advancing scientific discovery and technological innovation.